Cas no 1020571-45-2 (TERT-BUTYL (3S,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE)

• Product Name: TERT-BUTYL (3S,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE
• CAS No: 1020571-45-2
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• MDL: MFCD14635703
• CID: 4471278
• PubChem ID: 24828702
• Update Time: 2025-06-14

TERT-BUTYL (3S,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (3S,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE
• (3S,4S)-1-Boc--3,4-diaminopyrrolidine
• (3S,4S)-tert-butyl 3,4-diaminopyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3,4-diamino-, 1,1-dimethylethyl ester, (3S,4S)-
• VQB57145
• (3S,4S)-rel-tert-Butyl3,4-diaminopyrrolidine-1-carboxylate
• (3S,4S)-rel-tert-Butyl 3,4-diaminopyrrolidine-1-carboxylate
• (3R,4S)-tert-butyl 3,4-diaminopyrrolidine-1-carboxylate
• rel-tert-butyl-trans-3,4-diaminopyrrolidine-1-carboxylate
• CS-0200237
• CS-0048534
• 2173182-42-6
• trans-tert-butyl (3R,4R)-3,4-diaminopyrrolidine-1-carboxylate
• (3S,4S)-1-boc-3,4-Diaminopyrrolidine
• AKOS025403229
• AS-44902
• SCHEMBL14140634
• tert-butyl trans-3,4-diaminopyrrolidine-1-carboxylate
• MFCD14635703
• AB8629
• 1020571-45-2
• MFCD22690703
• 889-575-4
• 886-515-9

• MDL： MFCD14635703
• Inchi： 1S/C9H19N3O2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5,10-11H2,1-3H3/t6-,7-/m0/s1
• InChI Key： MOFRNGKMXMQTQR-BQBZGAKWSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]([C@H](C1)N)N)=O

Computed Properties

• Exact Mass: 201.147726857g/mol
• Monoisotopic Mass: 201.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on TERT-BUTYL (3S,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE

Research Briefing on TERT-BUTYL (3S,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE (CAS: 1020571-45-2) in Chemical Biology and Pharmaceutical Applications

The compound TERT-BUTYL (3S,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE (CAS: 1020571-45-2) has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential as a versatile building block in drug discovery and development. This chiral diamine derivative, characterized by its pyrrolidine scaffold, offers unique structural features that make it valuable for the synthesis of biologically active molecules, particularly in the realm of protease inhibitors and enzyme modulators.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel therapeutic agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in developing selective cathepsin inhibitors, showing promising results in preclinical models of osteoporosis and cancer metastasis. The (3S,4S) stereochemistry of the diamine moiety was found to be crucial for achieving high binding affinity to target enzymes while maintaining metabolic stability.

Structural-activity relationship (SAR) studies involving this compound have revealed interesting insights into molecular recognition patterns. Research teams have successfully incorporated the TERT-BUTYL (3S,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE scaffold into various pharmacophores, demonstrating its adaptability to different binding pockets. The tert-butyloxycarbonyl (Boc) protecting group provides synthetic versatility, allowing for selective deprotection and further functionalization at either the 3- or 4-amino positions.

From a synthetic chemistry perspective, recent advances have improved the scalability and enantioselectivity of production methods for this compound. A 2024 study in Organic Process Research & Development reported an optimized asymmetric synthesis route with >99% ee and 85% overall yield, addressing previous challenges in large-scale production. These developments have significant implications for the compound's commercial viability in pharmaceutical manufacturing.

In drug delivery applications, researchers have explored the compound's potential as a component of prodrug systems. Its amino groups serve as convenient attachment points for various drug molecules, while the pyrrolidine ring contributes to enhanced membrane permeability. Recent in vitro studies have shown improved cellular uptake of conjugated therapeutic agents compared to their parent compounds.

The safety profile of TERT-BUTYL (3S,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE has been investigated in preliminary toxicology studies, with results indicating good tolerability in animal models at therapeutic doses. However, researchers emphasize the need for more comprehensive safety assessments as the compound moves toward clinical development stages.

Looking forward, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for indications in inflammatory diseases and certain cancers. The unique spatial arrangement of its functional groups continues to inspire novel drug design strategies, positioning TERT-BUTYL (3S,4S)-3,4-DIAMINOPYRROLIDINE-1-CARBOXYLATE as an important tool in modern medicinal chemistry.